Cas no 92519-07-8 (4(3H)-Pyrimidinone, 2-amino-5-bromo-6-(3-fluorophenyl)-3-methyl-)

• Product Name: 4(3H)-Pyrimidinone, 2-amino-5-bromo-6-(3-fluorophenyl)-3-methyl-
• CAS No: 92519-07-8
• MF: C₁₁H₉BrFN₃O
• MW: 298.11106467247
• CID: 736024
• PubChem ID: 70455109
• Update Time: 2025-04-19

4(3H)-Pyrimidinone, 2-amino-5-bromo-6-(3-fluorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-amino-5-bromo-6-(3-fluorophenyl)-3-methyl-
• 2-amino-5-bromo-6-(3-fluorophenyl)-3-methylpyrimidin-4-one
• DTXSID00742034
• 92519-07-8
• 2-Amino-5-bromo-6-(3-fluorophenyl)-3-methylpyrimidin-4(3H)-one
• SCHEMBL10843906

• Inchi： 1S/C11H9BrFN3O/c1-16-10(17)8(12)9(15-11(16)14)6-3-2-4-7(13)5-6/h2-5H,1H3,(H2,14,15)
• InChI Key： ODGAVPYOWWYWBL-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N)=NC=1C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 296.99130g/mol
• Monoisotopic Mass: 296.99130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų